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Compound Name: BREVIANAMIDE

Cat. No.: B1173143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Brevianamides are a class of indole alkaloids produced by fungi, primarily from the genera

Penicillium and Aspergillus. These secondary metabolites have garnered interest in agricultural

research due to their biological activities, most notably their insecticidal properties.

Brevianamide A, the most well-studied of this family, has demonstrated potent antifeedant

effects against significant agricultural pests.[1][2] These application notes provide a summary

of the current understanding, quantitative data, and experimental protocols related to the use of

brevianamides in an agricultural context.

Insecticidal and Antifeedant Activity
The primary application of brevianamides in agricultural research is their activity against insect

pests. Brevianamide A has been identified as a potent antifeedant, deterring the feeding of

lepidopteran larvae, which are major defoliators of various crops.

Quantitative Data on Insecticidal Activity
The following table summarizes the reported antifeedant and insecticidal activity of

brevianamides against key agricultural pests.
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Compound
Target
Insect

Bioassay
Type

Concentrati
on

Observed
Effect

Reference

Brevianamide

A

Spodoptera

frugiperda

(Fall

Armyworm)

Antifeedant 1000 ppm

Potent

antifeedant

activity

[1]

Brevianamide

A

Spodoptera

frugiperda

(Fall

Armyworm)

Antifeedant 100 ppm

Retained

antifeedant

activity

[1]

Brevianamide

A

Heliothis

virescens

(Tobacco

Budworm)

Antifeedant 1000 ppm

Potent

antifeedant

activity

[1]

Brevianamide

A

Heliothis

virescens

(Tobacco

Budworm)

Antifeedant 100 ppm

Retained

antifeedant

activity

[1]

Brevianamide

D

Spodoptera

frugiperda

(Fall

Armyworm)

Growth

Inhibition
Not Specified

More

effective than

Brevianamide

A at reducing

pupal weight

[1]

Antifungal and Other Activities
While the primary focus of research has been on insecticidal properties, some brevianamide
derivatives have been investigated for other biological activities. Brevianamide F and S have

shown some antibacterial and antifungal activity, though their efficacy against specific plant

pathogens is not well-documented in the available literature.[3] There is currently a lack of

substantial evidence to support the use of brevianamides as herbicides or for their phytotoxic

effects on crops.
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Experimental Protocols
Protocol: Insect Antifeedant Bioassay (Leaf Disc No-
Choice Method)
This protocol is a generalized procedure based on standard entomological assays for

evaluating the antifeedant properties of brevianamides.

Objective: To determine the antifeedant activity of a brevianamide compound against a target

lepidopteran larva.

Materials:

Brevianamide compound (e.g., Brevianamide A)

Solvent for dissolving the compound (e.g., acetone, ethanol)

Surfactant (e.g., Triton X-100)

Host plant leaves (e.g., cotton, corn, tobacco, depending on the target insect)

Target insect larvae (e.g., 3rd or 4th instar Spodoptera frugiperda or Heliothis virescens)

Petri dishes (9 cm diameter)

Filter paper

Cork borer or leaf punch

Micropipettes

Forceps

Leaf area meter or scanner and image analysis software

Incubator or controlled environment chamber

Procedure:
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Preparation of Test Solutions:

Prepare a stock solution of the brevianamide compound in the chosen solvent.

From the stock solution, prepare a series of test concentrations (e.g., 100 ppm, 500 ppm,

1000 ppm) by serial dilution.

Include a surfactant in the final dilutions to ensure even coating of the leaf surface.

Prepare a control solution containing the solvent and surfactant only.

Preparation of Leaf Discs:

Excise leaf discs of a uniform size from healthy, untreated host plant leaves using a cork

borer.

Immerse the leaf discs in the respective test solutions for a standardized period (e.g., 10-

20 seconds).

Allow the leaf discs to air dry completely.

Bioassay Setup:

Place a piece of moistened filter paper at the bottom of each Petri dish to maintain

humidity.

Place one treated leaf disc in the center of each Petri dish.

Introduce one pre-starved (for 2-4 hours) insect larva into each Petri dish.

Each concentration, including the control, should have multiple replicates (e.g., 10-20).

Incubation and Data Collection:

Place the Petri dishes in an incubator set to appropriate conditions (e.g., 25 ± 2°C, >70%

relative humidity, and a defined photoperiod).
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After a set period (e.g., 24 or 48 hours), remove the larvae and the remaining leaf discs

from the Petri dishes.

Measure the area of the leaf disc consumed in both the treatment and control groups

using a leaf area meter or by scanning the discs and analyzing the images.

Data Analysis:

Calculate the percentage of antifeedant activity using the following formula: Antifeedant

Index (%) = [(C - T) / (C + T)] x 100 Where:

C = Area of leaf consumed in the control group

T = Area of leaf consumed in the treatment group

Expected Results: A dose-dependent increase in the antifeedant index is expected for an active

compound.

Mode of Action and Signaling Pathways
The precise molecular mode of action of brevianamides as insect antifeedants has not been

fully elucidated in the reviewed literature. It is hypothesized that these compounds may interact

with the gustatory (taste) receptors of insects, leading to feeding deterrence. However, the

specific receptors or signaling pathways involved have not yet been identified. Further research

is required to understand the neurophysiological effects of brevianamides on insect pests.
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Caption: Workflow for the insect antifeedant bioassay.
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Compound Agricultural Application Proposed Mechanism (Hypothetical) Outcome
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Caption: Logical flow of brevianamide A's agricultural application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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